Cas no 17140-33-9 (1,2,3-Propanetricarboxylicacid, 2-(acetyloxy)-)

• Product Name: 1,2,3-Propanetricarboxylicacid, 2-(acetyloxy)-
• CAS No: 17140-33-9
• MF: C₈H₁₀O₈
• MW: 234.160203456879
• CID: 225083
• PubChem ID: 28321
• Update Time: 2025-04-19

1,2,3-Propanetricarboxylicacid, 2-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetricarboxylicacid, 2-(acetyloxy)-
• 2-acetyloxypropane-1,2,3-tricarboxylic acid
• CITRIC ACID ACETATE
• UNII-DSO12WL7AU
• DTXSID00169085
• acetylcitric acid
• Q27276582
• 17140-33-9
• SCHEMBL284431
• DSO12WL7AU
• 2-(Acetyloxy)propane-1,2,3-tricarboxylic acid

• Inchi： 1S/C8H10O8/c1-4(9)16-8(7(14)15,2-5(10)11)3-6(12)13/h2-3H2,1H3,(H,10,11)(H,12,13)(H,14,15)
• InChI Key： VXRUADVCBZMFSV-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(C(=O)O)(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 234.0375
• Monoisotopic Mass: 234.037567
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138
• XLogP3: -1.4

Experimental Properties

• Density: 1.582
• Boiling Point: 347.2°C at 760 mmHg
• Flash Point: 135.8°C
• Refractive Index: 1.527
• PSA: 138.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives